6,7-Dichloro-1-benzothiophene-5-ol

• CAS RN: 83118-93-8
• Molecular Formula: C8H4Cl2OS
• Molecular Weight: 219.09 g/mol
• IUPAC Name: 6,7-dichloro-1-benzothiophen-5-ol
• InChI: InChI=1S/C8H4Cl2OS/c9-6-5(11)3-4-1-2-12-8(4)7(6)10/h1-3,11H
• InChI Key: MOJFZUXYGKYYSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C(C(=C(C=C21)O)Cl)Cl

Description

6,7-Dichloro-1-benzothiophene-5-ol is a useful research compound. Its molecular formula is C8H4Cl2OS and its molecular weight is 219.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 45 g of 6,7-dichloro-5-methoxybenzo[b]thiophene and 5 g of pyridine hydrochloride is stirred at 180° for 1 hour. The mixture is cooled, triturated with water and extracted thrice with ether. The ether solution is washed with water, dried and concentrated to give 0.42 g of 6,7-dichloro-5-hydroxybenzo[b]thiophene as a tan-colored solid. Recrystallization from acetone-hexane gives prisms, mp 97°-98°.